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Compound of Interest

2-(1,5-dimethyl-1H-pyrazol-4-
Compound Name:
yl)acetaldehyde

Cat. No.: B15320273

Get Quote

Executive Summary & Structural Dynamics[1]

Pyrazole-4-carbaldehydes are critical pharmacophores in medicinal chemistry, serving as

precursors for diarylpyrazole kinase inhibitors (e.g., Celecoxib analogs) and agrochemicals.
Their characterization is non-trivial due to annular tautomerism—the rapid migration of the
proton between N1 and N2 in unsubstituted derivatives.

This guide provides a definitive spectroscopic profile for these compounds. Unlike rigid
aromatic systems, the pyrazole core breathes; the spectroscopic signals you observe are
heavily influenced by solvent choice, concentration, and temperature.

The Tautomeric Challenge

In unsubstituted pyrazole-4-carbaldehydes, the molecule exists in dynamic equilibrium. In
solution (especially in protic solvents), the C3 and C5 positions often appear equivalent in NMR
time scales due to rapid proton exchange.

e N-Unsubstituted:

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15320273#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15320273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-like symmetry averaging (broad signals).

o N-Substituted: Fixed asymmetry (distinct C3 and C5 signals).

Nuclear Magnetic Resonance (NMR) Profiling[2][3]

The NMR spectrum is the primary tool for confirming the successful formylation of the pyrazole
ring (typically via Vilsmeier-Haack reaction).

H NMR Characteristics

Solvent Recommendation:DMSO-

is the gold standard. It suppresses proton exchange enough to often visualize the N-H proton
and ensures solubility of polar pyrazole intermediates.
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Proton Chemical Shift (

Envi . Multiplicity Diagnostic Insight
nvironmen . ppm)

The most deshielded

signal. A sharp singlet

confirms oxidation

) state. Absence

Aldehyde (-CHO) 9.80 — 10.05 Singlet (s) o ]

indicates incomplete

hydrolysis of the

Vilsmeier intermediate

(iminium salt).

Highly sensitive to H-
bonding. Disappears
N-H (Ring) 13.0 - 14.2 Broad Singlet (br s) in

exchange. Sharpens

in ultra-dry DMSO.

In N-substituted
pyrazoles, C5-H
(adjacent to N) is
typically more
deshielded than C3-H.
C3-H/C5-H 8.00 — 8.60 Singlet (s) 'n unsubstiuted
forms, these may
coalesce into a single
broad peak or two
distinct peaks
depending on

tautomeric rate.

If N-substituted, look

for anisotropic
N-Alkyl/Aryl Variable Multiplets shielding effects on

the ortho-protons of

the N-phenyl ring.
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C NMR Characteristics

The carbon spectrum confirms the carbon skeleton and is less sensitive to tautomeric
broadening than proton NMR.

e Carbonyl Carbon (C=0):184.0 — 186.0 ppm. (Distinctive downfield shift).
e C3/C5 Carbons:130.0 — 145.0 ppm.

e C4 Carbon (Ips0):118.0 — 122.0 ppm. This carbon is shielded relative to C3/C5 due to the
electron-rich nature of the pyrazole ring pushing density toward the electrophilic aldehyde
attachment point.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy provides a rapid "fingerprint” validation. For pyrazole aldehydes, we look
for the interplay between the conjugated carbonyl and the amine functionality.

Key Absorption Bands[4][5][6]

e Carbonyl Stretch (
):
o Frequency:
[1]
o Mechanism: This is lower than standard aliphatic aldehydes (

) due to conjugation with the aromatic pyrazole ring. The single bond character of the
carbonyl increases, lowering the force constant.

o Aldehyde C-H Stretch (Fermi Resonance):
o Frequency: Doublet at

and
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o Diagnostic: The lower frequency band (
) is often distinct from alkyl C-H stretches and is a reliable indicator of the aldehyde group.
e N-H Stretch (if unsubstituted):
o Frequency:

(Broad).

o Note: In solid-state (KBr pellet), this band is often very broad due to intermolecular
hydrogen bonding (dimer formation).

Mass Spectrometry (MS) Fragmentation[7][8][9]

Understanding the fragmentation pathways is crucial for confirming structural analogues,
especially when monitoring metabolic stability or impurities.

lonization Mode

o ESI+ (Electrospray): Forms

readily.

o ESI- (Negative Mode): Highly sensitive for N-unsubstituted pyrazoles, forming

Fragmentation Logic (EI/CID)

The fragmentation follows a predictable "unzipping" of the heterocycle.
e Molecular lon (

): Usually stable and observable.
e Loss of CO (
): The aldehyde group is lost as carbon monoxide.

e Loss of HCN (
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): Characteristic of nitrogen heterocycles (cleavage of the N-N or C-N bonds).

Visualization: MS Fragmentation Pathway

The following diagram illustrates the logical decay of a generic N-phenyl pyrazole-4-
carbaldehyde.

- CO (28 Da) - HCN (27 Da)

Molecular lon [M+] -H(1Da) > Fragment A Ring Cleavage > Fragment B N-N Cleavage Fragment C

m/z = Parent [M - CHOJ+ or [M - COJ+ Pyrazolium Core [Phenyl Cation]+

Click to download full resolution via product page

Caption: Stepwise fragmentation pathway characteristic of pyrazole aldehydes, highlighting the
diagnostic loss of Carbon Monoxide and Hydrogen Cyanide.

Experimental Protocol: Vilsmeier-Haack Synthesis

The generation of the spectroscopic data above relies on high-purity samples.[2] The industry-
standard synthesis is the Vilsmeier-Haack formylation.[3]

Workflow Diagram

This process involves the generation of an electrophilic chloroiminium species which attacks
the electron-rich pyrazole ring.
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Caption: Operational workflow for the Vilsmeier-Haack formylation of pyrazoles to yield 4-
carbaldehydes.

Step-by-Step Methodology

e Reagent Formation: In a flame-dried flask under Argon, cool anhydrous DMF (5 equiv) to
0°C. Add

(1.2 equiv) dropwise. Caution: Highly exothermic. Stir for 30 mins until the "Vilsmeier salt"
(white semi-solid) forms.

o Addition: Dissolve the pyrazole substrate (1.0 equiv) in minimum DMF and add dropwise to
the salt at 0°C.

o Cyclization/Formylation: Warm to room temperature, then heat to 70-80°C for 4 hours.
Monitor by TLC (the aldehyde is less polar than the starting pyrazole).

» Hydrolysis (Critical): The reaction mixture contains the iminium intermediate. Pour the
mixture onto crushed ice containing Sodium Acetate (to buffer pH to ~7). Stir vigorously for 1
hour. The aldehyde functionality is only revealed after this hydrolysis step.

Isolation: Filter the resulting precipitate. Recrystallize from Ethanol/Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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